Cas no 159954-28-6 (6-Chloro-3-indolyl β-D-Glucopyranoside)
159954-28-6 structure
6-Chloro-3-indolyl β-D-Glucopyranoside
6-Chloro-3-indolyl β-D-Glucopyranoside Properties
Names and Identifiers
-
- 6-Chloro-3-indoxyl-beta-D-glucopyranoside
- 6-Chloro-3-indolyl β-D-glucopyranoside
- Salmon-beta-D-Glc
- 6-Chloro-3-indolyl beta-D-glucopyranoside
- 6-CHLORO-3-INDOLYL-BETA-D-GALACTOPYRANOSIDE
- 6-CHLORO-3-INDOLYL-β-D-GALACTOPYRANOSIDE
- ROSE-GAL
- SALMON-GAL
- SALMON GLU
- RED-GAL(R)
- ROSE(TM)-GAL
- SALMON GLUCOSIDE
- SALMON GALACTOSIDE
- ROSE(TM)-GLUCOSIDE
- SALMON(TM)-BETA-D-GAL
- SALMON(TM)-BETA-D-GLC
- (2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- (2S,3R,4S,5S,6R)-2-[(6-CHLORO-1H-INDOL-3-YL)OXY]-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
- 6-Chloro-3-indolyl b-D-galactopyranoside
- CS-0337007
- 6-Chloro-3-indolyl b-D-glucopyranoside
- AMY41709
- 6-chloro-3-indolyl -d-glucopyranoside
- 6-Chloro-3-(b-D-galactopyranosyloxy)indole
- 6-Chloro-3-indolyl beta-D-Galactopyranoside
- 159954-28-6
- Red-Gal
- 6-chloro-3-indolyl-beta-d-glucopyranoside
- MFCD00467206
- 6-Chloro-3-indolyl-?-D-galactopyranoside
- Salmon Gal
- C-5020
- 6-Chloro-3-indoxyl-beta-D-glucopyranoside, Rose glucoside
- Rose Gal
- SCHEMBL234501
- 6-CHLORO-1H-INDOL-3-YL--D-GALACTOPYRANOSIDE
- Salmon-Gal
- (2S,3R,4S,5R,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- Rose-Gal
- 6-Chloro-3-indolyl-beta-D-galactopyranoside
- +Expand
-
- MFCD00467206
- OQWBAXBVBGNSPW-RKQHYHRCSA-N
- InChI=1S/C14H16ClNO6/c15-6-1-2-7-8(3-6)16-4-9(7)21-14-13(20)12(19)11(18)10(5-17)22-14/h1-4,10-14,16-20H,5H2/t10-,11-,12+,13-,14-/m1/s1
- C1=CC2=C(C=C1Cl)NC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O
Computed Properties
- 329.06700
- 5
- 7
- 3
- 329.066615
- 22
- 388
- 0
- 5
- 0
- 0
- 0
- 1
- 0.5
- 115
Experimental Properties
- 0.00000
- 115.17000
- 1.717
- 630.2 °C at 760 mmHg
- 334.9 °C
- White to off white powder
- 1.641
6-Chloro-3-indolyl β-D-Glucopyranoside Price
6-Chloro-3-indolyl β-D-Glucopyranoside Suppliers
Hubei Dahao Chemical Co.,Ltd.
Audited Supplier
(CAS:159954-28-6)
LIU ZI YING
13986246535
1400878822@qq.com
6-Chloro-3-indolyl β-D-Glucopyranoside Related Literature
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Chao Chen RSC Adv., 2017,7, 56440-56446
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Yepeng Yang,Juanxue Kang,Yuan Li,Jingjing Liang,Jiaxuan Liang,Liang Jiang,Daomei Chen,Jiao He,Yongjuan Chen,Jiaqiang Wang New J. Chem., 2022,46, 21605-21614
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Justin L. Mynar,Andrew P. Goodwin,Joel A. Cohen,Yingzhong Ma,Graham R. Fleming,Jean M. J. Fréchet Chem. Commun., 2007, 2081-2082
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Kai E. O. Ylijoki,E. Peter Kündig Chem. Commun., 2011,47, 10608-10610
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Yan Wang,Yuan-Chun He,Fang-Hua Zhao,Kunlei Zhu,Jie Li,Wei-Qiu Kan,Zhihong Jing New J. Chem., 2019,43, 13635-13641
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8. Front cover
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Snehadrinarayan Khatua,Takunori Harada,Manish Bhattacharjee Chem. Commun., 2007, 3927-3929
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Miao Guo,Shulin Zhong,Tian Xu,Yuqin Huang,Guanglin Xia,Tengfei Zhang,Xuebin Yu J. Mater. Chem. A, 2021,9, 23841-23849
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:159954-28-6)6-Chloro-3-indolyl β-D-Glucopyranoside
99%
5g
274.0